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Pipemidic Acid: Core Properties & Specifications

For quality control and research purposes, understanding the fundamental characteristics of pipemidic Acid

is essential. The table below summarizes key data.

Property Specification / Value
Relevance for Quality Control &
Research

IUPAC Name 8-ethyl-5-oxo-2-piperazin-1-yl-5,8-

dihydropyrido[2,3-d]pyrimidine-6-
carboxylic acid [1]

Unique chemical identifier; crucial for

documentation and regulatory filings.

Molecular
Formula

C₁₄H₁₇N₅O₃ [1] Defines elemental composition.

Molecular Mass 303.32 g/mol [1] Important for quantitative analysis and
dosage calculations.

CAS RN 51940-44-4 [1] Standard unique identifier for sourcing
and literature searches.
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Property Specification / Value
Relevance for Quality Control &
Research

Physical State Off-white colored powder [1] A basic physical CQA; variations may

indicate impurities or degradation.

Mechanism of
Action

Inhibits bacterial DNA gyrase [1] The basis of its biological activity;

relevant for potency assays.

Solubility in Water
(at 20°C, pH 7)

322 mg/L (Moderate) [1] Critical for developing analytical

methods and dissolution testing.

pKa (at 25°C) 0.95 [1] Informs buffer selection and mobile

phase optimization for HPLC methods.

Log P (at pH 7,

20°C)

-2.1 (Low) [1] Indicates hydrophilicity; affects

extraction efficiency and
chromatographic behavior.

Vapour Pressure
(at 20°C)

3.80 x 10⁻⁸ mPa (Low volatility) [1] Suggests low environmental loss
through volatilization under standard

lab conditions.

Analytical Method: HPLC Separation of Pipemidic Acid

High-Performance Liquid Chromatography (HPLC) is a cornerstone technique for analyzing purity, stability,

and batch consistency. The following is a standard reverse-phase HPLC method.

Application Column: Newcrom R1 (a reverse-phase column with low silanol activity) [2].
Mobile Phase: A mixture of acetonitrile (MeCN), water, and phosphoric acid [2].

MS-Compatibility: For mass spectrometry applications, replace phosphoric acid with formic acid [2].
Scalability: The method is scalable and can be adapted for preparative separation to isolate

impurities [2].
UPLC Option: Smaller 3 µm particle columns are available for faster Ultra-Performance Liquid

Chromatography (UPLC) applications [2].

The workflow for this analytical method can be visualized as follows:
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Frequently Asked Questions for Researchers

Q1: What should I do if the peak shape for Pipemidic Acid is tailing or broad in my HPLC analysis?

This is a common issue often related to the column chemistry or mobile phase pH. Since the specified

Newcrom R1 column is designed with low silanol activity to mitigate such problems, tailing could indicate

that the column is nearing the end of its life or that the pH of the mobile phase is not optimally controlling

the ionization of the analyte. As a troubleshooting step, ensure you are using a column with proven low

silanol activity and consider adjusting the concentration of the acid (phosphoric or formic) in the mobile

phase to improve peak shape [2].

Q2: How can I ensure consistency between different batches of Pipemidic Acid in my research?

Achieving batch consistency relies on a systematic Quality by Design (QbD) approach. This involves:

Defining Critical Quality Attributes (CQAs): These are the measurable properties that define your
product's quality, such as assay potency, impurity profiles, and dissolution rate [3].

Identifying Critical Process Parameters (CPPs): Determine which manufacturing process
parameters (e.g., temperature, reaction time) most significantly impact your CQAs [3].

Establishing a Design Space: Use statistical Design of Experiments (DoE) to define the
multidimensional boundaries of input variables (like CPPs) that consistently produce material meeting

the CQAs. Operating within this validated design space ensures batch-to-batch consistency [3].

Q3: The provided HPLC method uses phosphoric acid. Can I use this for LC-MS analysis? No, you

cannot directly use phosphoric acid for LC-MS applications, as it is not volatile and can cause severe

contamination and signal suppression in the mass spectrometer. The method explicitly states that for Mass-

Spec compatible applications, phosphoric acid must be replaced with formic acid [2]. This substitution is

a standard practice to ensure compatibility with the mass spectrometer's ionization source.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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